Cas no 61433-91-8 (2,2,2-trifluoroethyl 2-bromoacetate)

• Product Name: 2,2,2-trifluoroethyl 2-bromoacetate
• CAS No: 61433-91-8
• MF: C₄H₄BrF₃O₂
• MW: 220.972571372986
• CID: 1627476
• PubChem ID: 109083
• Update Time: 2025-04-21

2,2,2-trifluoroethyl 2-bromoacetate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl bromoacetate
• acetic acid, 2-bromo-, 2,2,2-trifluoroethyl ester
• 2,2,2-trifluoroethyl 2-bromoacetate
• Bromoacetic acid 2,2,2-trifluoroethyl ester
• EN300-188609
• G53585
• SCHEMBL824360
• 2,2,2-trifluoroethyl2-bromoacetate
• Acetic acid, bromo-, 2,2,2-trifluoroethyl ester
• trifluoroethyl bromoacetate
• DB-103856
• DTXSID4069470
• 61433-91-8
• AKOS026744701
• DTXCID6043040

• Inchi： 1S/C4H4BrF3O2/c5-1-3(9)10-2-4(6,7)8/h1-2H2
• InChI Key： IKQJUNXXIIHEKP-UHFFFAOYSA-N
• SMILES： BrCC(=O)OCC(F)(F)F

Computed Properties

• Exact Mass: 219.93462
• Monoisotopic Mass: 219.93468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives